5-nitro-1-(2-phenylethyl)-1H-benzimidazole

• IUPAC Name: 5-nitro-1-(2-phenylethyl)benzimidazole
• InChI: InChI=1S/C15H13N3O2/c19-18(20)13-6-7-15-14(10-13)16-11-17(15)9-8-12-4-2-1-3-5-12/h1-7,10-11H,8-9H2
• InChI Key: STRPGOKXXQCJHS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCN2C=NC3=C2C=CC(=C3)[N+](=O)[O-]
• Molecular Formula: C15H13N3O2
• DSSTOX Substance ID: DTXSID801319818
• Molecular Weight: 267.28 g/mol
• Solubility: 8 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 632301-29-2

Description

Benzimidazole derivatives are a class of compounds that have a wide range of applications in medicinal chemistry. They are known for their antimicrobial, antiviral, and anticancer properties. The nitro group and phenylethyl group in “5-nitro-1-(2-phenylethyl)-1H-benzimidazole” could potentially enhance these properties, but specific studies would be needed to confirm this.

Synthesis Analysis

The synthesis of benzimidazole derivatives typically involves the reaction of o-phenylenediamine with a carboxylic acid derivative. The introduction of the nitro and phenylethyl groups would likely occur in subsequent steps, although the exact methods would depend on the specific conditions and reagents used.

Molecular Structure Analysis

The molecular structure of “5-nitro-1-(2-phenylethyl)-1H-benzimidazole” would be based on the benzimidazole core, with a nitro group attached at the 5-position and a phenylethyl group attached at the 1-position. The exact structure would need to be confirmed using techniques such as X-ray crystallography or NMR spectroscopy.

Chemical Reactions Analysis

Benzimidazole derivatives can undergo a variety of chemical reactions, depending on the functional groups present and the reaction conditions. The nitro group could potentially be reduced to an amino group, while the phenylethyl group could undergo reactions typical of alkyl groups.

Physical And Chemical Properties Analysis

The physical and chemical properties of “5-nitro-1-(2-phenylethyl)-1H-benzimidazole” would be influenced by its molecular structure. For example, the presence of the nitro group could increase its reactivity and polarity, while the phenylethyl group could influence its lipophilicity. Specific properties such as melting point, boiling point, solubility, and stability would need to be determined experimentally.

Scientific Research Applications

Antiviral Activity

• Benzofuran derivatives, including 5-nitro-1-(2-phenylethyl)-1H-benzimidazole, have shown antiviral potential. For instance, a recently discovered macrocyclic benzofuran compound demonstrated anti-hepatitis C virus activity. .

Mechanism of Action

The mechanism of action of benzimidazole derivatives in biological systems is often related to their ability to interact with biological macromolecules. For example, some benzimidazole derivatives are known to inhibit certain enzymes, disrupt DNA synthesis, or interfere with protein function. The exact mechanism of action of “5-nitro-1-(2-phenylethyl)-1H-benzimidazole” would need to be determined through biological testing.

Safety and Hazards

The safety and hazards associated with “5-nitro-1-(2-phenylethyl)-1H-benzimidazole” would depend on its physical and chemical properties, as well as its biological activity. As with any chemical compound, appropriate safety precautions should be taken when handling it to avoid exposure and potential harm.

Future Directions

Given the wide range of biological activities exhibited by benzimidazole derivatives, “5-nitro-1-(2-phenylethyl)-1H-benzimidazole” could be a promising candidate for further study. Potential areas of research could include the synthesis of analogs, determination of its mechanism of action, and evaluation of its activity against various biological targets.